tert-Butyl (2-amino-6-methoxyphenyl)carbamate
Overview
Description
Synthesis Analysis
While specific synthesis methods for tert-Butyl (2-amino-6-methoxyphenyl)carbamate were not found, a related compound, Tert-Butyl 5-amino-4 - ((2- (dimethyl- amino) ethyl) (methyl) amino) -2- methoxyphenyl) carbamate, is an important intermediate in many biologically active compounds such as omisertinib (AZD9291) .Scientific Research Applications
Synthesis of Ceftolozane
This compound is an important intermediate product in the synthesis of ceftolozane . Ceftolozane is a new intravenous fifth-generation cephalosporin antibiotic derived from the structural modification of FK518 . It has good tolerance, a wide antibacterial spectrum, strong activity against both Gram-positive and Gram-negative bacteria, and strong antibacterial activity against Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa in in vivo and in vitro tests .
Synthesis of N-Boc-protected Anilines
tert-Butyl carbamate is used in palladium-catalyzed synthesis of N-Boc-protected anilines . This process is important in the production of various pharmaceuticals and other chemical products.
Synthesis of Tetrasubstituted Pyrroles
tert-Butyl carbamate is used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . These compounds have various applications in medicinal chemistry and drug discovery.
Synthesis of Dipeptides
tert-Butyloxycarbonyl-protected amino acid ionic liquids, which can be derived from tert-butyl carbamate, have been used in dipeptide synthesis . This process is important in the production of various bioactive peptides.
Synthesis of Photosynthetic Tetrapyrroles
N2-Boc-3-methoxy-1,2-benzenediamine is used in the synthesis of photosynthetic tetrapyrroles . These compounds are important in the study of photosynthesis and the development of new photosynthetic materials.
Synthesis of Novel Compounds
Mechanism of Action
Target of Action
It is known that the compound is used in the synthesis of novel benzimidazoles , which are known to have broad-spectrum disease activity .
Mode of Action
It is known that the compound is used as a precursor in the synthesis of benzimidazole heterocyclic compounds . These compounds are known to interact with their targets, leading to changes in cellular function.
Biochemical Pathways
It is known that the compound is used in the synthesis of benzimidazole heterocyclic compounds , which are known to affect various biochemical pathways.
Result of Action
It is known that the compound is used in the synthesis of benzimidazole heterocyclic compounds , which are known to have broad-spectrum disease activity .
Action Environment
It is known that the compound can crystallize in different polymorphs , which could potentially be influenced by environmental conditions such as temperature and solvent.
properties
IUPAC Name |
tert-butyl N-(2-amino-6-methoxyphenyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O3/c1-12(2,3)17-11(15)14-10-8(13)6-5-7-9(10)16-4/h5-7H,13H2,1-4H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGOXKILXOLITHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=CC=C1OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30676414 |
Source
|
| Record name | tert-Butyl (2-amino-6-methoxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30676414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
954238-84-7 |
Source
|
| Record name | tert-Butyl (2-amino-6-methoxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30676414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 954238-84-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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